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Compound of Interest

Compound Name: 2-Benzylphenol

Cat. No.: B3025325

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2-Benzylphenol, tailored for researchers, scientists, and drug development
professionals. Following these procedural steps will support safe laboratory practices and
ensure proper disposal of chemical waste.

Chemical Identifier:

e Name: 2-Benzylphenol

e Synonyms: 1-Phenyl-o-cresol, 2-Hydroxydiphenylmethane, a-Phenyl-o-cresol[1]
« CAS Number: 28994-41-4[1]

Hazard Summary: 2-Benzylphenol is classified as a hazardous chemical that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4] It is a white to off-
white solid with a faint phenolic odor.[2]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure risks when handling 2-
Benzylphenol.
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PPE Category

Specification

Standard

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or
European Standard EN166[1]

Skin Protection

Chemical-resistant gloves
(e.g., neoprene or nitrile
rubber). Wear appropriate
protective clothing to prevent

skin exposure.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended for
large-scale use, in case of
emergency, or if exposure
limits are exceeded. For small-

scale laboratory use, adequate

ventilation is typically sufficient.

[4][5][6] A dust mask of type
N95 (US) is also suggested.

29 CFR 1910.134 or European
Standard EN 149[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for safety. This section outlines the

procedural steps for handling 2-Benzylphenol from preparation to disposal.

[EEN

. Engineering Controls and Preparation:

proximity to the workstation.[1][4]

N

. Handling the Chemical:

Work in a well-ventilated area, such as a chemical fume hood.[1][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

Before starting, ensure all necessary PPE is available and in good condition.
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e Avoid contact with skin, eyes, and clothing.[1][5][7]

e Do not breathe in dust.[1]

e Wash hands and any exposed skin thoroughly after handling.[1][4]

o Use spark-proof tools and avoid sources of ignition as a general precaution.[8]
3. Storage:

e Store in a cool, dry, and well-ventilated place.[1][4][5]

o Keep the container tightly closed.[1][4][5]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[1][4][5]

4. Accidental Release Measures:
 In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1]

o For small spills, sweep or vacuum up the material and place it into a suitable, labeled
container for disposal.[5][8]

e Avoid generating dust.[6]

e Prevent the chemical from entering drains.[1][8]

Disposal Plan

Proper disposal of 2-Benzylphenol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Characterization:
e 2-Benzylphenol is considered a hazardous waste and must be disposed of accordingly.[4]

2. Waste Collection and Storage:
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o Collect waste 2-Benzylphenol in a designated, properly labeled, and sealed container.

o Contaminated materials such as gloves, paper towels, and empty containers should also be
treated as hazardous waste.

3. Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national hazardous waste regulations.[1][4]

e Do not dispose of down the drain.[1]

o For empty containers, it is recommended to triple-rinse with a suitable solvent, collecting the
rinsate as hazardous waste. Deface the label before discarding the container with general
trash, if local regulations permit.[9]

Workflow for Safe Handling of 2-Benzylphenol
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Safe Handling and Disposal Workflow for 2-Benzylphenol
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Caption: Logical workflow for the safe handling and disposal of 2-Benzylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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